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  4. [2-Bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate
[2-Bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate [2-Bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate
Brand Name: Vulcanchem
CAS No.: 353462-39-2
VCID: VC0433710
InChI: InChI=1S/C25H24BrN3O4S/c1-13-4-6-14(7-5-13)25(31)33-21-17(26)10-15(11-18(21)32-3)22-27-23(30)20-16-8-9-29(2)12-19(16)34-24(20)28-22/h4-7,10-11,22,28H,8-9,12H2,1-3H3,(H,27,30)
SMILES: CC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2Br)C3NC4=C(C5=C(S4)CN(CC5)C)C(=O)N3)OC
Molecular Formula: C25H24BrN3O4S
Molecular Weight: 542.4g/mol

[2-Bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate

CAS No.: 353462-39-2

Main Products

VCID: VC0433710

Molecular Formula: C25H24BrN3O4S

Molecular Weight: 542.4g/mol

[2-Bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate - 353462-39-2

CAS No. 353462-39-2
Product Name [2-Bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate
Molecular Formula C25H24BrN3O4S
Molecular Weight 542.4g/mol
IUPAC Name [2-bromo-6-methoxy-4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] 4-methylbenzoate
Standard InChI InChI=1S/C25H24BrN3O4S/c1-13-4-6-14(7-5-13)25(31)33-21-17(26)10-15(11-18(21)32-3)22-27-23(30)20-16-8-9-29(2)12-19(16)34-24(20)28-22/h4-7,10-11,22,28H,8-9,12H2,1-3H3,(H,27,30)
Standard InChIKey MLGRNVFVKOPRMP-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2Br)C3NC4=C(C5=C(S4)CN(CC5)C)C(=O)N3)OC
Canonical SMILES CC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2Br)C3NC4=C(C5=C(S4)CN(CC5)C)C(=O)N3)OC
PubChem Compound 3370455
Last Modified Nov 11 2021
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